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Compound of Interest

Compound Name: 2-Amino-4-iodophenol

Cat. No.: B079513 Get Quote

In-Depth Technical Guide: 2-Amino-4-iodophenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-amino-4-iodophenol, a valuable

chemical intermediate for research and development. This document details its chemical

identity, physicochemical properties, a plausible experimental protocol for its synthesis, and its

potential applications, particularly as a building block in organic synthesis and drug discovery.

Core Chemical Identity
CAS Number: 99969-17-2[1] Molecular Formula: C₆H₆INO[1]

Physicochemical Data
A summary of the key quantitative data for 2-amino-4-iodophenol is presented in the table

below for easy reference and comparison.
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Property Value Source

Molecular Weight 235.02 g/mol [1]

IUPAC Name 2-amino-4-iodophenol [1]

SMILES C1=CC(=C(C=C1I)N)O [1]

InChI Key
JRCVKCSFJNERAW-

UHFFFAOYSA-N
[1]

Physical Form Solid Apollo Scientific

Boiling Point 139 °C Apollo Scientific

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 2-amino-4-iodophenol are

not readily available in published literature, a plausible two-step synthesis route can be

proposed based on established chemical transformations. This protocol involves the nitration

and subsequent iodination of a starting phenol, followed by the reduction of the nitro group to

an amine.

Proposed Synthesis Route:

A potential pathway to synthesize 2-amino-4-iodophenol is through the reduction of 4-iodo-2-

nitrophenol. This precursor is listed as a potential starting material by some chemical suppliers.

The overall transformation is depicted in the workflow diagram below.
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Step 1: Synthesis of 4-Iodo-2-nitrophenol (Hypothetical) Step 2: Reduction to 2-Amino-4-iodophenol

2-Nitrophenol

4-Iodo-2-nitrophenol

 Iodination

Iodinating Agent
(e.g., I2, NIS)

Reducing Agent
(e.g., SnCl2, H2/Pd-C)

2-Amino-4-iodophenol

4-Iodo-2-nitrophenol

 Reduction

2-Amino-4-iodophenol

Intermediate for
Pharmaceuticals

Precursor for
Cross-Coupling Reactions

Starting Material for
Heterocycle Synthesis

Active Pharmaceutical
Ingredients (APIs)

Complex Molecular
Scaffolds Benzoxazole Derivatives

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b079513#2-amino-4-iodophenol-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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